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Compound of Interest

Compound Name: 4-(Methylsulfanyl)benzohydrazide
CAS No.: 81104-42-9
Cat. No.: B1583875

Get Quote

CAS Number: 81104-42-9

This in-depth technical guide provides a comprehensive overview of 4-
(Methylsulfanyl)benzohydrazide, a versatile molecule with significant potential in medicinal
chemistry and drug development. This document is intended for researchers, scientists, and
professionals in the pharmaceutical and life sciences sectors, offering detailed insights into its
synthesis, physicochemical properties, and biological significance.

Introduction: The Benzohydrazide Scaffold and the
Significance of the Methylsulfanyl Moiety

Benzohydrazide and its derivatives represent a privileged scaffold in medicinal chemistry,
forming the core structure of numerous compounds with a wide array of biological activities.
These activities include antimicrobial, anticonvulsant, anti-inflammatory, and anticancer
properties.[1][2] The versatility of the benzohydrazide moiety stems from its ability to act as a
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key building block for the synthesis of various heterocyclic compounds and its capacity to form
crucial hydrogen bonds with biological targets.

The incorporation of a methylsulfanyl (-SCHs) group at the para-position of the benzene ring in
4-(Methylsulfanyl)benzohydrazide introduces unique electronic and lipophilic characteristics.
Sulfur-containing compounds are known to exhibit a broad spectrum of antimicrobial activities.
[3][4] The methylsulfanyl group can influence the molecule's pharmacokinetic and
pharmacodynamic properties, potentially enhancing its efficacy and target specificity. This
guide will delve into the specifics of this intriguing molecule.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental for
its application in research and drug development. The key properties of 4-
(Methylsulfanyl)benzohydrazide are summarized below.

Property Value Source

CAS Number 81104-42-9 Vendor Information
Molecular Formula CsH10N20S Calculated
Molecular Weight 182.25 g/mol Vendor Information
Appearance Solid General knowledge

Keep in a dark place, under an
Storage inert atmosphere, at room Vendor Information

temperature.

Note: Experimental values for properties such as melting point, boiling point, and solubility
were not readily available in the searched literature and would require experimental
determination.

Synthesis of 4-(Methylsulfanyl)benzohydrazide: A
Step-by-Step Protocol
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The synthesis of 4-(Methylsulfanyl)benzohydrazide is typically achieved through a two-step
process, starting from the commercially available 4-(methylsulfanyl)benzoic acid. The general
and widely adopted method for synthesizing benzohydrazides involves the esterification of the
corresponding benzoic acid followed by hydrazinolysis of the resulting ester.[1]

Step 1: Esterification of 4-(Methylsulfanyl)benzoic Acid
to Methyl 4-(Methylsulfanyl)benzoate

The first step involves the conversion of the carboxylic acid to its methyl ester. A common and
effective method for this transformation is the Fischer esterification.

Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4-
(methylsulfanyl)benzoic acid in an excess of methanol.

o Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated
sulfuric acid, to the solution.

e Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours.
The reaction progress can be monitored by Thin Layer Chromatography (TLC).

» Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the
excess acid with a mild base, such as a saturated sodium bicarbonate solution.

o Extraction: Extract the aqueous layer with a suitable organic solvent, like ethyl acetate.

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude methyl 4-(methylsulfanyl)benzoate.
Further purification can be achieved by column chromatography if necessary.

Step 2: Hydrazinolysis of Methyl 4-
(Methylsulfanyl)benzoate

The final step is the conversion of the methyl ester to the desired benzohydrazide by reaction
with hydrazine hydrate.
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Protocol:

Reaction Setup: Dissolve methyl 4-(methylsulfanyl)benzoate in a suitable solvent, such as
ethanol, in a round-bottom flask fitted with a reflux condenser.[5]

e Hydrazine Addition: Add an excess of hydrazine hydrate to the solution.[5][6]

o Reflux: Heat the reaction mixture to reflux for several hours.[5] The progress of the reaction
can be monitored by TLC.

« |solation: Upon completion, cool the reaction mixture to room temperature. The product, 4-
(Methylsulfanyl)benzohydrazide, will often precipitate out of the solution.

« Purification: Collect the solid product by filtration, wash with a cold solvent (e.g., ethanol or
water) to remove any unreacted starting materials and impurities, and then dry under
vacuum.[1] Recrystallization from a suitable solvent can be performed for further purification
if needed.

Synthesis workflow for 4-(Methylsulfanyl)benzohydrazide.

Biological Activities and Potential Applications in
Drug Development

While specific biological data for 4-(Methylsulfanyl)benzohydrazide is not extensively
reported in the reviewed literature, the broader class of benzohydrazide derivatives has
demonstrated a remarkable range of pharmacological activities. This suggests that 4-
(Methylsulfanyl)benzohydrazide is a promising candidate for further investigation.

Antimicrobial Potential

Hydrazide-hydrazone derivatives are well-documented for their antibacterial and antifungal
properties.[2] The presence of the sulfur atom in the methylsulfanyl group may further enhance
this activity, as many sulfur-containing compounds are known for their antimicrobial effects.[3]
[4] Investigations into the minimum inhibitory concentration (MIC) of 4-
(Methylsulfanyl)benzohydrazide and its derivatives against various bacterial and fungal
strains would be a valuable area of research.
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Anticancer Activity

Numerous benzohydrazide derivatives have been synthesized and evaluated for their potential
as anticancer agents.[1] These compounds can exert their effects through various
mechanisms, including the inhibition of specific enzymes or the disruption of cellular processes
crucial for cancer cell proliferation. The unique electronic properties conferred by the
methylsulfanyl group could lead to novel interactions with anticancer targets.

Enzyme Inhibition

Hydrazones derived from benzohydrazides have been shown to inhibit various enzymes.[2]
This inhibitory activity is a key mechanism through which many drugs exert their therapeutic
effects. The structural features of 4-(Methylsulfanyl)benzohydrazide make it a candidate for
screening against a wide range of enzymatic targets relevant to various diseases.

Potential therapeutic applications of 4-(Methylsulfanyl)benzohydrazide.

Future Directions and Conclusion

4-(Methylsulfanyl)benzohydrazide is a molecule with considerable untapped potential. While
the fundamental knowledge of its synthesis is established based on general methodologies for
benzohydrazides, a detailed exploration of its biological activity is warranted. Future research
should focus on:

o Comprehensive Biological Screening: Evaluating the compound against a diverse panel of
microbial strains and cancer cell lines to identify lead activities.

o Derivative Synthesis and Structure-Activity Relationship (SAR) Studies: Synthesizing a
library of derivatives to understand how structural modifications impact biological activity.

e Mechanism of Action Studies: Elucidating the specific molecular targets and pathways
through which 4-(Methylsulfanyl)benzohydrazide and its active derivatives exert their
effects.

In conclusion, 4-(Methylsulfanyl)benzohydrazide serves as a valuable starting point for the
development of novel therapeutic agents. Its straightforward synthesis and the known
biological importance of the benzohydrazide scaffold, combined with the unique properties of
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the methylsulfanyl group, make it an attractive molecule for further investigation in the field of
drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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